Xanthotoxol geranyl ether

• CAS No.: 7437-55-0
• Product Name: Xanthotoxol geranyl ether
• Molecular Formula: C21H22O4
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 9-[(2E)-3,7-dimethylocta-2,6-dienoxy]furo[3,2-g]chromen-7-one
• Standard InChI: InChI=1S/C21H22O4/c1-14(2)5-4-6-15(3)9-11-24-21-19-17(10-12-23-19)13-16-7-8-18(22)25-20(16)21/h5,7-10,12-13H,4,6,11H2,1-3H3/b15-9+
• Standard InChIKey: SOVNCTNQAWWYAQ-OQLLNIDSSA-N
• Isomeric SMILES: CC(=CCC/C(=C/COC1=C2C(=CC3=C1OC=C3)C=CC(=O)O2)/C)C
• Canonical SMILES: CC(=CCCC(=CCOC1=C2C(=CC3=C1OC=C3)C=CC(=O)O2)C)C
• Melting Point: 53-54°C
• Physical Description: Solid
• Description: 9-[(3, 7-Dimethyl-2, 6-octadienyl)oxy]-7H-furo[3, 2-g][1]benzopyran-7-one, also known as 8-geranyloxy psoralen or xanthotoxol geranyl ether, belongs to the class of organic compounds known as terpene lactones. These are prenol lipids containing a lactone ring. 9-[(3, 7-Dimethyl-2, 6-octadienyl)oxy]-7H-furo[3, 2-g][1]benzopyran-7-one exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 9-[(3, 7-dimethyl-2, 6-octadienyl)oxy]-7H-furo[3, 2-g][1]benzopyran-7-one is primarily located in the membrane (predicted from logP). Outside of the human body, 9-[(3, 7-dimethyl-2, 6-octadienyl)oxy]-7H-furo[3, 2-g][1]benzopyran-7-one can be found in citrus and lemon. This makes 9-[(3, 7-dimethyl-2, 6-octadienyl)oxy]-7H-furo[3, 2-g][1]benzopyran-7-one a potential biomarker for the consumption of these food products.
• Synonyms: 5-geranoxypsoralen; 8-geranyloxypsoralen; bergamottin
• PubChem Compound: 5317564
• Last Modified: Nov 11 2021